ethyl 2-{[2-(4-chloro-3,5-dimethylphenoxy)propanoyl]amino}benzoate

• IUPAC Name: ethyl 2-[2-(4-chloro-3,5-dimethylphenoxy)propanoylamino]benzoate
• InChI: InChI=1S/C20H22ClNO4/c1-5-25-20(24)16-8-6-7-9-17(16)22-19(23)14(4)26-15-10-12(2)18(21)13(3)11-15/h6-11,14H,5H2,1-4H3,(H,22,23)
• InChI Key: CZYICRHMGLPPLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C(C)OC2=CC(=C(C(=C2)C)Cl)C
• Molecular Formula: C20H22ClNO4
• Molecular Weight: 375.8 g/mol

Description

Ethyl 2-{[2-(4-chloro-3,5-dimethylphenoxy)propanoyl]amino}benzoate is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have interesting biochemical and physiological effects, making it a promising candidate for further investigation. In We will also discuss the scientific research applications of this compound and list future directions for research.

Mechanism of Action

The mechanism of action of ethyl 2-{[2-(4-chloro-3,5-dimethylphenoxy)propanoyl]amino}benzoate involves the inhibition of certain enzymes involved in cellular signaling pathways. Specifically, this compound has been shown to inhibit the activity of protein kinase C (PKC) and phospholipase D (PLD). These enzymes are involved in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting the activity of these enzymes, ethyl 2-{[2-(4-chloro-3,5-dimethylphenoxy)propanoyl]amino}benzoate could have implications for the treatment of various diseases.
Biochemical and Physiological Effects:
Ethyl 2-{[2-(4-chloro-3,5-dimethylphenoxy)propanoyl]amino}benzoate has been found to have interesting biochemical and physiological effects. In addition to its inhibition of PKC and PLD, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis. It has also been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 2-{[2-(4-chloro-3,5-dimethylphenoxy)propanoyl]amino}benzoate in lab experiments is its specificity. This compound has been shown to selectively inhibit the activity of certain enzymes, making it a useful tool for studying cellular signaling pathways. However, one limitation of this compound is its potential toxicity. It has been shown to have cytotoxic effects at high concentrations, which could limit its use in certain experiments.

Future Directions

There are several future directions for research on ethyl 2-{[2-(4-chloro-3,5-dimethylphenoxy)propanoyl]amino}benzoate. One area of interest is the development of derivatives of this compound with improved specificity and reduced toxicity. Another area of interest is the study of the potential therapeutic applications of this compound in the treatment of various diseases, including cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on cellular signaling pathways.

Scientific Research Applications

Ethyl 2-{[2-(4-chloro-3,5-dimethylphenoxy)propanoyl]amino}benzoate has been studied for its potential applications in scientific research. This compound has been found to have interesting biochemical and physiological effects, making it a promising candidate for further investigation. One of the main applications of this compound is in the study of cellular signaling pathways. It has been shown to inhibit the activity of certain enzymes involved in these pathways, which could have implications for the treatment of various diseases.